Cas no 1823318-52-0 (5-(chloromethyl)-2-cyclopropyloxazole)

• Product Name: 5-(chloromethyl)-2-cyclopropyloxazole
• CAS No: 1823318-52-0
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD28132857
• CID: 5182034
• PubChem ID: 121597481
• Update Time: 2025-10-31

5-(chloromethyl)-2-cyclopropyloxazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-cyclopropyloxazole
• Oxazole, 5-(chloromethyl)-2-cyclopropyl-

• MDL： MFCD28132857
• Inchi： 1S/C7H8ClNO/c8-3-6-4-9-7(10-6)5-1-2-5/h4-5H,1-3H2
• InChI Key： LKSIKAIAGZOOJV-UHFFFAOYSA-N
• SMILES： O1C(CCl)=CN=C1C1CC1

Additional information on 5-(chloromethyl)-2-cyclopropyloxazole

Comprehensive Overview of 5-(chloromethyl)-2-cyclopropyloxazole (CAS No. 1823318-52-0)

The compound 5-(chloromethyl)-2-cyclopropyloxazole (CAS No. 1823318-52-0) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and oxazole moieties, make it a valuable intermediate in the synthesis of biologically active compounds. Researchers and industries are increasingly exploring its potential applications due to its versatility and reactivity, particularly in the development of novel therapeutics and crop protection agents.

One of the key reasons for the growing interest in 5-(chloromethyl)-2-cyclopropyloxazole is its role in medicinal chemistry. The oxazole ring is a common scaffold in many FDA-approved drugs, and the addition of a chloromethyl group enhances its reactivity, allowing for further functionalization. This compound is often utilized in the synthesis of small-molecule inhibitors, which are critical in targeting specific enzymes or proteins involved in diseases such as cancer, inflammation, and infectious diseases. Its cyclopropyl substituent also contributes to improved metabolic stability, a highly sought-after property in drug design.

In addition to its pharmaceutical applications, 5-(chloromethyl)-2-cyclopropyloxazole is being investigated for its potential in agrochemical innovation. The oxazole derivatives are known for their herbicidal and fungicidal properties, making them valuable in developing next-generation crop protection solutions. With the global push toward sustainable agriculture, this compound's role in creating environmentally friendly pesticides is a hot topic among researchers and industry stakeholders.

The synthesis and characterization of 5-(chloromethyl)-2-cyclopropyloxazole require advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and consistency, which are crucial for its application in sensitive research and industrial processes. The compound's CAS No. 1823318-52-0 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory compliance.

Another area of interest is the compound's potential in material science. The oxazole ring's electronic properties make it a candidate for developing organic semiconductors and light-emitting materials. As the demand for renewable energy and advanced electronics grows, researchers are exploring how 5-(chloromethyl)-2-cyclopropyloxazole can contribute to innovations in these fields.

From a commercial perspective, the availability of 5-(chloromethyl)-2-cyclopropyloxazole is critical for laboratories and manufacturers. Suppliers often highlight its high purity and custom synthesis options to meet diverse research needs. The compound's stability under standard storage conditions also makes it a practical choice for long-term projects.

In summary, 5-(chloromethyl)-2-cyclopropyloxazole (CAS No. 1823318-52-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and reactivity profile position it as a key player in ongoing scientific advancements. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to grow significantly.